molecular formula C22H31ClN6O4S B3326420 Sildenafil HCl CAS No. 252920-86-8

Sildenafil HCl

Cat. No. B3326420
CAS RN: 252920-86-8
M. Wt: 511 g/mol
InChI Key: SYUVUKKQXAXKHL-UHFFFAOYSA-N
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Description

Sildenafil, also known by the brand name Viagra, is a medication used for erectile dysfunction (ED) and pulmonary arterial hypertension (PAH) . It belongs to a group of medicines called phosphodiesterase 5 (PDE5) inhibitors . Sildenafil works by inhibiting the enzyme PDE5, increasing levels of cGMP, promoting smooth muscle relaxation, and improving blood flow to the penis for erections .


Synthesis Analysis

Sildenafil citrate can be synthesized through an improved chlorosulfonation reaction using chlorosulfonic acid and thionyl chloride . This synthesis results in pure sildenafil with high yield .


Molecular Structure Analysis

The location of the water molecules and their mobility in sildenafil citrate crystal structure has been revealed using the 13 C-MAS NMR technique, combined with molecular dynamic simulations and XRD measurements .


Chemical Reactions Analysis

The chemical reactions of Sildenafil are complex and involve multiple steps .


Physical And Chemical Properties Analysis

The physical and chemical properties of Sildenafil have been studied using various techniques .

Mechanism of Action

Sildenafil acts by blocking phosphodiesterase 5 (PDE 5), an enzyme that promotes the breakdown of cGMP, which regulates blood flow in the penis . It requires sexual arousal to work, and does not by itself cause or increase sexual arousal . It also results in dilation of the blood vessels in the lungs .

Safety and Hazards

Common side effects of Sildenafil include dyspepsia, flushing, headache, indigestion, muscle or back pain, and visual disturbances . Other side effects include a drop in blood pressure, insomnia, nasal congestion, or a runny nose and nosebleeds .

Future Directions

The future directions of Sildenafil research are not clear from the current literature .

properties

IUPAC Name

5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H30N6O4S.ClH/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28;/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SYUVUKKQXAXKHL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H31ClN6O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

511.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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